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Introduction to Advanced Oxidation Processes
(AOPs)
Advanced Oxidation Processes (AOPs) are a class of chemical treatment procedures designed

to remove organic and inorganic materials from water and wastewater.[1][2] These processes

are distinguished by their in-situ generation of highly reactive hydroxyl radicals (•OH), which

are powerful, non-selective oxidizing agents.[1][3][4] The high oxidation potential of •OH

radicals allows for the rapid degradation of a wide range of recalcitrant organic compounds,

including pharmaceuticals, pesticides, and industrial dyes, into simpler, less harmful

substances like water, carbon dioxide, and inorganic salts.[5][6][7][8] AOPs are particularly

effective for treating effluents containing toxic or non-biodegradable materials that are resistant

to conventional treatment methods.[5][9][10]

The versatility of AOPs stems from the various methods available to generate hydroxyl radicals,

which can be broadly categorized into chemical, photochemical, and other physical processes.

[11][12] Common AOPs include Fenton and photo-Fenton processes, ozonation, UV/H₂O₂

treatment, and catalytic wet air oxidation.[1][13] The selection of an appropriate AOP depends

on factors such as the type and concentration of the contaminant, the water matrix, and

economic considerations.[14]
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The cornerstone of all AOPs is the production of the hydroxyl radical. With a high oxidation

potential, •OH can indiscriminately attack most organic molecules at near-diffusion-controlled

rates. This high reactivity is what makes AOPs so effective in breaking down persistent organic

pollutants.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Central Role of the Hydroxyl Radical in AOPs

Advanced Oxidation Processes
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Fenton and Photo-Fenton Reaction Mechanisms

Fenton Reaction Photo-Fenton Enhancement
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UV/H₂O₂ Reaction Mechanism
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Catalytic Wet Air Oxidation (CWAO) Process Flow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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